Pyridine, 5-bromo-2-(3,4-dichlorophenoxy)-

• CAS No.: 99902-96-2
• Molecular Formula: C11H6BrCl2NO
• Molecular Weight: 318.98 g/mol
• IUPAC Name: 5-bromo-2-(3,4-dichlorophenoxy)pyridine
• InChI: InChI=1S/C11H6BrCl2NO/c12-7-1-4-11(15-6-7)16-8-2-3-9(13)10(14)5-8/h1-6H
• InChI Key: YAHPNYGXDBHDRK-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1OC2=NC=C(C=C2)Br)Cl)Cl

Description

Pyridine, 5-bromo-2-(3,4-dichlorophenoxy)- is a useful research compound. Its molecular formula is C11H6BrCl2NO and its molecular weight is 318.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,5-dibromopyridine (2.412 g, 10.18 mmol) in DMF (50 mL) was added K2CO3 (5.22 g, 37.8 mmol) and 3,4-dichlorophenol (2.66 g, 16.3 mmol). The mixture was heated at 90° C. for 18 h then allowed to cool to room temperature (rt). Water was added and the mixture was extracted with DCM. Purification by FCC provided the desired product (3.23 g, 100%). 1H NMR (400 MHz, CDCl3): 8.21 (dd, J=2.5, 0.8 Hz, 1H), 7.81 (dd, J=8.3, 3.0 Hz, 1H), 7.45 (d, J=8.8 Hz, 1H), 7.26 (d, J=1.5 Hz, 1H), 7.00 (dd, J=9.0, 2.5 Hz, 1H), 6.88 (dd, J=8.8, 0.8 Hz, 1H).